Cas no 2171228-85-4 ((2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxypropanoic acid
• CAS No: 2171228-85-4
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 6323701
• PubChem ID: 165807359
• Update Time: 2025-05-20

(2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxypropanoic acid
• 2171228-85-4
• (2S)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxypropanoic acid
• EN300-1507843

• Inchi： 1S/C25H21FN2O6/c26-20-11-14(23(30)27-12-22(29)24(31)32)9-10-21(20)28-25(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22,29H,12-13H2,(H,27,30)(H,28,33)(H,31,32)/t22-/m0/s1
• InChI Key： MENJEFJWYKTBBE-QFIPXVFZSA-N
• SMILES： FC1C=C(C(NC[C@@H](C(=O)O)O)=O)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxypropanoic acid

Comprehensive Overview of (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxypropanoic acid (CAS No. 2171228-85-4)

The compound (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxypropanoic acid (CAS No. 2171228-85-4) is a highly specialized fluorinated phenylformamide derivative with significant applications in peptide synthesis and bioconjugation chemistry. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a hydroxypropanoic acid moiety, makes it a valuable intermediate in the development of therapeutic peptides and targeted drug delivery systems. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential in precision medicine and biopharmaceutical innovation.

In recent years, the demand for Fmoc-protected amino acid derivatives like (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxypropanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s fluorinated aromatic ring enhances its stability and reactivity, making it ideal for constructing complex peptide architectures. Its role in post-translational modifications and protein engineering aligns with current trends in biologics development, a hot topic in both academic and industrial research.

One of the most frequently searched questions related to this compound is: "What are the applications of Fmoc-protected fluorophenylformamido derivatives in drug discovery?" The answer lies in their versatility as building blocks for peptide-based therapeutics, including anticancer agents and antimicrobial peptides. The hydroxypropanoic acid segment further enables conjugation with biomolecules, facilitating the design of targeted therapies. This aligns with the growing interest in personalized medicine and next-generation biologics.

From a synthetic chemistry perspective, the CAS No. 2171228-85-4 compound is notable for its stereospecificity (2S configuration) and functional group compatibility. The Fmoc group ensures selective deprotection under mild conditions, a critical feature for multi-step peptide synthesis. Additionally, the 3-fluorophenyl moiety contributes to enhanced metabolic stability, a key consideration in prodrug design. These attributes make it a preferred choice for researchers exploring innovative drug formulations.

Another trending topic in the context of this compound is its potential in antibody-drug conjugates (ADCs). The hydroxypropanoic acid functionality allows for site-specific conjugation with monoclonal antibodies, addressing challenges in payload delivery. This application has gained traction due to the rising demand for ADC-based cancer therapies, a sector projected to grow exponentially in the coming decade. The compound’s fluorinated aromatic system also improves lipophilicity, optimizing cell membrane permeability.

Quality control and analytical characterization of (2S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxypropanoic acid are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in forums and publications focusing on peptide chemistry best practices.

In summary, CAS No. 2171228-85-4 represents a cutting-edge tool in modern pharmaceutical chemistry, bridging the gap between small-molecule drugs and biologics. Its multifaceted applications—from SPPS to ADC development—underscore its relevance in today’s drug discovery landscape. As the scientific community continues to explore peptide therapeutics and targeted drug delivery, this compound is poised to play a pivotal role in shaping the future of precision healthcare.